6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H18N4OS
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 6-[(3,4-dimethylphenoxy)methyl]-3-propyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H18N4OS/c1-4-5-13-16-17-15-19(13)18-14(21-15)9-20-12-7-6-10(2)11(3)8-12/h6-8H,4-5,9H2,1-3H3
• InChI Key: UEALCAVRNAZDQP-UHFFFAOYSA-N
• SMILES: CCCC1=NN=C2N1N=C(S2)COC3=CC(=C(C=C3)C)C

Description

6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMPT, is a synthetic compound that has gained attention in the scientific community for its potential applications in animal feed and aquaculture. DMPT is a water-soluble powder that is odorless and tasteless, making it easy to incorporate into animal feed.

Scientific Research Applications

6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in animal feed and aquaculture. Research has shown that 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can improve feed efficiency and growth performance in livestock and aquatic animals. 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to reduce ammonia emissions in animal waste, which can have environmental benefits. Additionally, 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use as a biomarker for oxidative stress in fish.

Mechanism of Action

The mechanism of action of 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. It is believed that 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may act on the hypothalamus-pituitary-gonadal axis to increase the release of luteinizing hormone, which can stimulate the production of testosterone. 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may also increase the activity of digestive enzymes, leading to improved feed efficiency.
Biochemical and Physiological Effects:
Studies have shown that 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can improve growth performance and feed efficiency in livestock and aquatic animals. 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to reduce ammonia emissions in animal waste. In fish, 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use as a biomarker for oxidative stress.

Advantages and Limitations for Lab Experiments

6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a water-soluble powder that is easy to incorporate into animal feed. It is also odorless and tasteless, making it more palatable for animals. However, 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a relatively short half-life in the body, which may limit its effectiveness. Additionally, more research is needed to fully understand the mechanism of action of 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Future Directions

There are several future directions for research on 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the potential use of 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a biomarker for oxidative stress in other animal species. Additionally, more research is needed to fully understand the mechanism of action of 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential applications in animal feed and aquaculture. Finally, there is a need for further investigation into the environmental benefits of using 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole to reduce ammonia emissions in animal waste.

Synthesis Methods

The synthesis of 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3,4-dimethylphenol with propyl bromide to form 3,4-dimethylphenylpropyl ether. This intermediate is then reacted with thiosemicarbazide to form 3,4-dimethylphenylpropylthiosemicarbazide. Finally, the compound is cyclized with hydrazine hydrate to form 6-[(3,4-Dimethylphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The overall yield of this synthesis method is approximately 50%.